Cas no 55152-73-3 ( )
structure
Product Name:
CAS No:55152-73-3
MF:C5H12N2O2S
MW:164.225979804993
CID:943437
PubChem ID:313305
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- ethylamino(ethylimino)methanesulfinic acid
- AC1L7N6M
- NSC226981
- NSC-226981
- 55152-73-3
- DTXSID90310423
- SCHEMBL5863046
-
-
- Inchi： 1S/C5H12N2O2S/c1-3-6-5(7-4-2)10(8)9/h3-4H2,1-2H3,(H,6,7)(H,8,9)
- InChI Key： PZFBHAHXPMMAQT-UHFFFAOYSA-N
- SMILES： S(/C(=N\CC)/NCC)(=O)O
Computed Properties
- Exact Mass: 164.06206
- Monoisotopic Mass: 164.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- PSA: 61.69
- LogP: 1.45010
Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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